Cas no 919997-77-6 (1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro-)

• Product Name: 1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro-
• CAS No: 919997-77-6
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 760131
• PubChem ID: 71424508
• Update Time: 2025-04-19

1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro-
• 1-(2-ethylphenyl)-4,4,4-trifluorobutane-1,3-dione
• 919997-77-6
• DTXSID30843301

• Inchi： 1S/C12H11F3O2/c1-2-8-5-3-4-6-9(8)10(16)7-11(17)12(13,14)15/h3-6H,2,7H2,1H3
• InChI Key： SDUNCWCFXLWLCP-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC=CC=1CC)=O)=O)(F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų